Cas no 2171851-37-7 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2,2-difluoropropanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2,2-difluoropropanoic acid
• CAS No: 2171851-37-7
• MF: C₂₃H₂₄F₂N₂O₅
• MW: 446.443873405457
• CID: 6280259
• PubChem ID: 165545217
• Update Time: 2025-10-23

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2,2-difluoropropanoic acid
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-2,2-difluoropropanoic acid
• EN300-1488855
• 2171851-37-7

• Inchi： 1S/C23H24F2N2O5/c1-13(20(28)26-12-23(24,25)21(29)30)14(2)27-22(31)32-11-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,13-14,19H,11-12H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： VZHBBQWSOHPUOL-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNC(C(C)C(C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 446.16532819g/mol
• Monoisotopic Mass: 446.16532819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2,2-difluoropropanoic acid

Comprehensive Overview of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2,2-difluoropropanoic acid (CAS No. 2171851-37-7)

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2,2-difluoropropanoic acid (CAS No. 2171851-37-7) is a highly specialized fluorinated organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and difluoropropanoic acid moiety, makes it a critical intermediate in the development of novel therapeutics. Researchers and industry professionals frequently search for this compound due to its role in drug discovery, bioconjugation, and prodrug design, aligning with current trends in precision medicine and targeted drug delivery.

The compound’s CAS No. 2171851-37-7 is often queried in scientific databases, reflecting its growing importance in biomedical applications. Its Fmoc-protected amino acid derivative is particularly valuable in solid-phase peptide synthesis (SPPS), a technique dominating modern peptide-based drug development. With the rise of AI-driven molecular design and high-throughput screening, demand for such building blocks has surged, as evidenced by frequent searches for "Fmoc-amino acid derivatives" and "difluorinated peptide linkers."

From a structural perspective, the compound’s difluoromethyl group enhances metabolic stability and bioavailability, addressing key challenges in oral drug formulation. This aligns with industry focus on improved pharmacokinetics, a hot topic in 2024 drug development forums. Additionally, its fluoren-9-yl moiety enables facile deprotection under mild conditions, a feature highly sought after in green chemistry initiatives. Searches for "sustainable peptide synthesis" and "eco-friendly protecting groups" further underscore its relevance.

In academic research, CAS 2171851-37-7 is frequently cited in studies exploring enzyme-resistant peptides and biostable therapeutics. Its 2,2-difluoropropanoic acid segment is pivotal for modulating protein-protein interactions, a frontier in cancer immunotherapy and neurodegenerative disease research. Recent publications highlight its utility in designing PD-1/PD-L1 inhibitors and amyloid-beta modulators, topics trending in PubMed and Google Scholar queries.

The compound’s synthetic versatility also makes it a staple in combinatorial chemistry libraries. With the global peptide market projected to exceed $50 billion by 2025, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2,2-difluoropropanoic acid is poised to play a central role in next-generation biologics. Its compatibility with automated synthesizers and microwave-assisted reactions further enhances its appeal, as seen in searches for "peptide synthesis automation" and "high-efficiency coupling reagents."

Quality control of CAS 2171851-37-7 adheres to stringent HPLC and mass spectrometry standards, ensuring reproducibility for GMP-grade applications. This rigor responds to the pharmaceutical industry’s emphasis on QC/QA compliance, a recurring theme in FDA guidance documents. Furthermore, its storage stability under nitrogen atmosphere makes it a reliable choice for long-term research projects, addressing common logistical concerns in global supply chains.

In summary, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2,2-difluoropropanoic acid (CAS No. 2171851-37-7) represents a convergence of cutting-edge chemistry and therapeutic innovation. Its multifaceted applications—from antibody-drug conjugates (ADCs) to peptidomimetics—position it at the heart of contemporary life sciences advancements, resonating with both academic investigators and industrial R&D teams worldwide.